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For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Formyl-2-methoxybenzenesulfonamide is a key organic compound often encountered in

the pharmaceutical industry. Its primary significance lies in its role as a process impurity in the

synthesis of Tamsulosin, a widely prescribed α1-adrenoceptor antagonist for the treatment of

benign prostatic hypertrophy.[1][2][3] The presence and quantity of this impurity, designated as

Tamsulosin EP Impurity E, are critical quality attributes that require careful monitoring and

control during drug manufacturing.[1][2][3] This technical guide provides a comprehensive

overview of the molecular structure, weight, and a plausible synthetic pathway for 5-Formyl-2-
methoxybenzenesulfonamide, tailored for professionals in research and drug development.

Molecular Structure and Properties
The molecular structure of 5-Formyl-2-methoxybenzenesulfonamide consists of a benzene

ring substituted with a formyl group (-CHO), a methoxy group (-OCH3), and a sulfonamide

group (-SO2NH2).

Physicochemical Data
A summary of the key quantitative data for 5-Formyl-2-methoxybenzenesulfonamide is

presented in the table below for easy reference and comparison.
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Property Value References

Molecular Formula C8H9NO4S [1][2]

Molecular Weight 215.23 g/mol [1]

CAS Number 105764-07-6 [1]

Melting Point >155 °C (decomposition) [1]

Predicted Boiling Point 458.5 °C [1]

Solubility
Slightly soluble in DMSO and

Methanol (with heating)

Synonyms Tamsulosin EP Impurity E [1][2][3]

Experimental Protocols: Synthesis of 5-Formyl-2-
methoxybenzenesulfonamide
The following section details a plausible experimental protocol for the synthesis of 5-Formyl-2-
methoxybenzenesulfonamide. This procedure is adapted from established formylation

methods for structurally related compounds, specifically the synthesis of methyl 5-formyl-2-

methoxybenzoate.[4] The core of this synthesis is the Duff reaction, which involves the

formylation of an activated aromatic ring using hexamine (urotropine).

Objective:
To synthesize 5-Formyl-2-methoxybenzenesulfonamide via the formylation of 2-

methoxybenzenesulfonamide.

Materials:
2-methoxybenzenesulfonamide

Methanesulfonic acid

Urotropine (Hexamine)

Sodium hydroxide solution
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Water

Standard laboratory glassware and equipment (reaction flask, condenser, magnetic stirrer,

filtration apparatus)

Procedure:
Reaction Setup: In a suitable reaction flask equipped with a magnetic stirrer and a

condenser, dissolve 2-methoxybenzenesulfonamide in methanesulfonic acid.

Cooling: Cool the resulting solution to a temperature between 0-10 °C using an ice bath.

Addition of Formylating Agent: While maintaining the temperature, slowly add urotropine to

the reaction mixture.

Reaction: After the addition is complete, heat the reaction mixture to approximately 80-90 °C.

Allow the reaction to proceed for 16-20 hours.

Quenching and Neutralization: After the reaction is complete, cool the mixture to room

temperature. Carefully add water to the reaction flask to quench the reaction. Adjust the pH

of the solution to 6-7 using a sodium hydroxide solution.

Isolation and Purification: The product will precipitate out of the solution upon neutralization.

Isolate the solid product by filtration. Wash the filter cake with water to remove any remaining

impurities.

Drying: Dry the purified product to obtain 5-Formyl-2-methoxybenzenesulfonamide.

Visualizations
Logical Workflow for the Synthesis of 5-Formyl-2-
methoxybenzenesulfonamide
The following diagram illustrates the logical steps involved in the proposed synthesis of 5-
Formyl-2-methoxybenzenesulfonamide.
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Synthesis Workflow

1. Dissolve 2-methoxybenzenesulfonamide
in methanesulfonic acid

2. Cool the solution
to 0-10 °C

3. Add Urotropine

4. Heat the reaction mixture
to 80-90 °C for 16-20h

5. Quench with water and
neutralize with NaOH

6. Isolate product by filtration

7. Wash and Dry the product

5-Formyl-2-methoxybenzenesulfonamide

Click to download full resolution via product page

Caption: A logical workflow diagram for the synthesis of 5-Formyl-2-
methoxybenzenesulfonamide.
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Relationship of 5-Formyl-2-methoxybenzenesulfonamide
to Tamsulosin Synthesis
This diagram illustrates the position of 5-Formyl-2-methoxybenzenesulfonamide as a

potential impurity originating from a side-reaction or an unreacted starting material in the

broader synthesis pathway of Tamsulosin.

Tamsulosin Synthesis and Impurity Formation

Main Tamsulosin Synthesis Pathway

Impurity Formation
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Tamsulosin

2-methoxybenzenesulfonamide
(or related precursor)

Side Reaction (e.g., Formylation)

5-Formyl-2-methoxybenzenesulfonamide
(Tamsulosin Impurity E)

Impurity in Final Product
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Caption: Relationship of 5-Formyl-2-methoxybenzenesulfonamide as an impurity in

Tamsulosin synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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